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Compound of Interest

Compound Name: Fosfluconazole

Cat. No.: B1673567 Get Quote

An objective analysis of the in vivo performance of fosfluconazole, a prodrug of fluconazole,

based on pharmacokinetic equivalence and supporting experimental data for fluconazole.

Fosfluconazole, a phosphate ester prodrug, was developed to provide a more soluble

formulation of the widely used antifungal agent, fluconazole, for intravenous administration.[1]

[2] Upon entering the bloodstream, fosfluconazole is rapidly and almost completely converted

to its active form, fluconazole, by endogenous phosphatases.[1][3] This efficient conversion

results in systemic exposure to fluconazole that is equivalent to that achieved with direct

administration of fluconazole.[2][4] Consequently, the in vivo efficacy of fosfluconazole is

intrinsically linked to and considered equivalent to that of fluconazole.

This guide provides a comparative overview of the in vivo efficacy of fosfluconazole versus

fluconazole, drawing upon the established pharmacokinetic bioequivalence and extensive in

vivo experimental data available for fluconazole.

Data Presentation: In Vivo Efficacy of Fluconazole
While direct comparative in vivo studies between fosfluconazole and fluconazole in infected

animal models are not readily available in published literature, the bioequivalence allows for the

extrapolation of fluconazole's in vivo efficacy data to fosfluconazole. The following tables

summarize the in vivo activity of fluconazole in various murine models of candidiasis.

Table 1: Efficacy of Fluconazole in a Murine Model of Systemic Candidiasis
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Fungal
Strain

Animal
Model

Dosing
Regimen

Efficacy
Endpoint

Outcome Reference

Candida

albicans

Murine model

of systemic

candidiasis

4.87 mg/kg

(single i.p.

dose)

50%

reduction in

kidney fungal

densities

(ED₅₀)

Achieved a

50%

reduction in

fungal burden

compared to

untreated

controls.

[5]

Candida

albicans

Murine model

of invasive

candidiasis

1 or 5

mg/kg/day

(i.p. for 5

days)

Improved

survival and

reduction in

kidney fungal

burden

Both doses

were effective

in prolonging

survival. The

5 mg/kg dose

reduced the

renal burden

of both

susceptible

and resistant

strains.

[6][7]

Candida

albicans

Neutropenic

murine

disseminated

candidiasis

model

3.125 and

12.5 mg/kg

Reduction in

kidney colony

counts

No reduction

in colony

counts

compared

with the start

of therapy, as

concentration

s did not

remain above

the MIC for a

sufficient

duration.

[8]

Table 2: Comparative Efficacy of Fluconazole against Different Candida Species
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Fungal
Strain

Animal
Model

Dosing
Regimen

Efficacy
Endpoint

Outcome Reference

Candida

tropicalis

Rat model of

established

systemic

candidiasis

20 and 80

mg/kg/day

(oral for 7

days)

Reduction in

kidney and

liver titers

Reduced

both kidney

and liver

titers

compared

with control

animals.

[9][10]

Candida

glabrata

Rat model of

established

systemic

candidiasis

20 and 80

mg/kg/day

(oral for 7

days)

Reduction in

kidney and

liver titers

Reduced

both kidney

and liver

titers

compared

with control

animals.

[9][10]

Candida

krusei

Rat model of

established

systemic

candidiasis

20 and 80

mg/kg/day

(oral for 7

days)

Reduction in

kidney titers

Ineffective in

reducing

kidney titers.

[9][10]

Experimental Protocols
Below are detailed methodologies for key experiments cited in this guide, which are

representative of in vivo studies used to evaluate the efficacy of fluconazole.

Murine Model of Systemic Candidiasis
Animal Model: NYLAR mice.[5]

Fungal Strain:Candida albicans.[5]

Infection Protocol: Mice were intravenously inoculated with 3 × 10⁵ C. albicans blastoconidia

via a lateral tail vein.[5]
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Drug Administration: Fluconazole was administered intraperitoneally (i.p.) as a single dose or

in divided doses. The first dose was typically administered 5 hours after fungal inoculation.[5]

Efficacy Evaluation: Kidneys were harvested 24 hours after drug administration,

homogenized, and serially diluted for colony-forming unit (CFU) enumeration to determine

the fungal burden.[3][5]

Rat Model of Established Systemic Candidiasis
Animal Model: Normal rats.[9][10]

Fungal Strains: Clinical isolates of C. tropicalis, C. glabrata, and C. krusei.[9][10]

Infection Protocol: Established systemic candidiasis model (details of inoculation not

specified in the abstract).[9][10]

Drug Administration: Oral fluconazole was administered at 20 and 80 mg/kg per day for 7

days.[9][10]

Efficacy Evaluation: Kidney and liver titers of the Candida species were determined and

compared to control animals.[9][10]

Mandatory Visualization
Signaling Pathway of Fluconazole's Mechanism of
Action
Fluconazole, the active metabolite of fosfluconazole, targets the fungal enzyme lanosterol 14-

alpha-demethylase, a key component in the ergosterol biosynthesis pathway. Ergosterol is an

essential component of the fungal cell membrane. Inhibition of this enzyme disrupts ergosterol

production, leading to increased cell permeability and ultimately, fungal cell death.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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